Cas no 52426-81-0 (2-Oxepanemethanol, acetate)

• Product name: 2-Oxepanemethanol, acetate
• CAS No: 52426-81-0
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 359647
• PubChem ID: 71365637

2-Oxepanemethanol, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanemethanol, acetate
• acetic acid,oxepan-2-ylmethanol
• Acetic acid--(oxepan-2-yl)methanol (1/1)
• 52426-81-0
• DTXSID10789036

• Inchi： InChI=1S/C7H14O2.C2H4O2/c8-6-7-4-2-1-3-5-9-7;1-2(3)4/h7-8H,1-6H2;1H3,(H,3,4)
• InChI Key： CSXZQXQBGXOHSN-UHFFFAOYSA-N
• SMILES： CC(=O)O.OCC1CCCCCO1

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76